Cas no 35426-69-8 (tert-Butyl 2-Chlorophenylcarbamate)

• Product Name: tert-Butyl 2-Chlorophenylcarbamate
• CAS No: 35426-69-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD00742662
• CID: 1470389
• PubChem ID: 683828
• Update Time: 2025-08-05

tert-Butyl 2-Chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-chlorophenyl)-, 1,1-dimethylethyl ester
• tert-butyl (2-chlorophenyl)carbamate
• AB8606
• tert-butyl N-(2-chlorophenyl)carbamate
• SR-01000508814-1
• AKOS001713123
• AS-44901
• STK730742
• SB79881
• tert-Butyl 2-chlorophenylcarbamate
• CHEMBL5014334
• MFCD00742662
• SCHEMBL3790475
• SR-01000508814
• 35426-69-8
• tert-butyl(2-chlorophenyl)carbamate
• tert-Butyl 2-Chlorophenylcarbamate

• MDL： MFCD00742662
• Inchi： 1S/C11H14ClNO2/c1-11(2,3)15-10(14)13-9-7-5-4-6-8(9)12/h4-7H,1-3H3,(H,13,14)
• InChI Key： LLDDCZFFWXSEFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.07142
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33